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Compound of Interest

Compound Name:
1-Butyl-1-methylpyrrolidinium

bromide

Cat. No.: B1278795 Get Quote

In the landscape of modern chemistry, ionic liquids (ILs) have emerged as a pivotal class of

compounds, offering a unique combination of properties that make them exceptional

alternatives to traditional volatile organic compounds (VOCs). Among these, 1-Butyl-1-
methylpyrrolidinium bromide ([C4MPyr][Br]), a quaternary ammonium salt with the CAS

number 93457-69-3, has garnered significant attention. Its negligible vapor pressure, high

thermal stability, and tunable solvency make it a prime candidate for a variety of catalytic

applications.[1][2]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It details the synthesis, key properties, and diverse catalytic

applications of [C4MPyr][Br], moving beyond mere procedural steps to explain the underlying

chemical principles and rationale behind its use. We will explore its role as a phase transfer

catalyst, its application in the conversion of biomass to biofuels, and its function as a stabilizing

agent in the synthesis of catalytically active nanoparticles.

Physicochemical Properties of 1-Butyl-1-methylpyrrolidinium Bromide

A thorough understanding of the physical and chemical properties of [C4MPyr][Br] is essential

for its effective application in catalysis. These properties dictate its behavior as a solvent, its

interaction with reactants, and its stability under various reaction conditions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1278795?utm_src=pdf-interest
https://www.benchchem.com/product/b1278795?utm_src=pdf-body
https://www.benchchem.com/product/b1278795?utm_src=pdf-body
https://www.chemimpex.com/products/39872
http://www.ijacskros.com/artcles/IJACS-M158.pdf
https://www.benchchem.com/product/b1278795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₉H₂₀BrN [3][4]

Molecular Weight 222.17 g/mol [3][4]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 216 °C [3][5]

Density 1.204 g/cm³ [3][5]

Purity
Available in ≥97% and ≥99%

grades

Solubility

Dissolves a wide range of

organic and inorganic

compounds

[1]

Section 1: Synthesis and Characterization of
[C4MPyr][Br]
The synthesis of 1-Butyl-1-methylpyrrolidinium bromide is a straightforward quaternization

reaction, a fundamental process in organic chemistry. The protocol described here is based on

established literature methods.[6][7]

Protocol 1: Synthesis of 1-Butyl-1-methylpyrrolidinium
Bromide
Materials:

N-methylpyrrolidine (1 equivalent)

1-bromobutane (1 equivalent)

Acetonitrile (or solvent-free)

Diethyl ether or a mixture of acetone and diethyl ether (for washing)
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Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve N-methylpyrrolidine in acetonitrile. For a solventless approach, place the

N-methylpyrrolidine directly in the flask.[6][7]

Addition of Alkyl Halide: Under an inert atmosphere, add 1-bromobutane dropwise to the

stirring solution of N-methylpyrrolidine. If the reaction is exothermic, cooling the flask in an

ice-water bath during addition is recommended to control the reaction rate.[6]

Reaction: Allow the mixture to warm to room temperature and then heat under reflux. The

reaction is typically stirred vigorously overnight (or for 24 hours) to ensure complete

conversion.[6][7]

Isolation: After the reaction period, remove any volatile components (like the acetonitrile

solvent) using a rotary evaporator. This will typically leave a solid or highly viscous product.

[6]

Purification: Wash the resulting solid product with a non-polar solvent like diethyl ether, or a

mixture of acetone and diethyl ether. This step is crucial for removing any unreacted starting

materials. The product, being a salt, is insoluble in these solvents, while the non-polar

starting materials are soluble.[6]

Drying: Collect the white solid product by filtration and dry it under vacuum to remove any

residual solvent. A typical yield for this reaction is high, often around 98%.[6]

Characterization: The identity and purity of the synthesized [C4MPyr][Br] can be confirmed

using ¹H NMR spectroscopy. The resulting spectrum should show characteristic peaks

corresponding to the protons on the pyrrolidinium ring and the butyl chain.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: Unveiling the Potential of a Versatile Ionic
Liquid in Catalysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278795#protocol-for-using-1-butyl-1-
methylpyrrolidinium-bromide-in-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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